Benzo[b]thiophene-3-methanamine, alpha-(3,4-difluorophenyl)-

• Molecular Formula: C15H11F2NS
• Molecular Weight: 275.32 g/mol
• IUPAC Name: 1-benzothiophen-3-yl-(3,4-difluorophenyl)methanamine
• InChI: InChI=1S/C15H11F2NS/c16-12-6-5-9(7-13(12)17)15(18)11-8-19-14-4-2-1-3-10(11)14/h1-8,15H,18H2
• InChI Key: BOECIMHXBGJWQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(C3=CC(=C(C=C3)F)F)N
• CAS No.: 1152545-55-5

Description

• Benzo[b]thiophene-3-methanamine, α-ethyl-, also known as (S)-1-(benzo[b]thiophen-3-yl)propan-1-amine, is a chemical compound with the molecular formula C₁₁H₁₃NS and a molecular weight of 191.29 g/mol .
• It features a benzo[b]thiophene ring system, which consists of a thiophene ring fused to a benzene ring. The α-ethyl group is attached to the nitrogen atom.
• This compound may have interesting properties due to its aromatic and heterocyclic nature.

Preparation Methods

• Unfortunately, specific synthetic routes and reaction conditions for the preparation of Benzo[b]thiophene-3-methanamine, α-ethyl- are not readily available in the literature.
• Industrial production methods are also scarce, indicating that this compound might not be widely produced on an industrial scale .

Chemical Reactions Analysis

• Without detailed information, we can infer that Benzo[b]thiophene-3-methanamine, α-ethyl- could undergo various reactions typical of aromatic amines and heterocycles.
• Common reactions may include oxidation, reduction, and substitution reactions.
• Reagents and conditions would depend on the specific reaction type, but standard reagents like acids, bases, and oxidizing agents might be employed.
• Major products could include derivatives of the parent compound, such as substituted amines or other functionalized forms.

Scientific Research Applications

• Research applications of this compound span several fields:

  Chemistry: Investigating its reactivity, stability, and potential as a building block for other molecules.

  Biology: Studying its interactions with biological systems, including receptors and enzymes.

  Medicine: Exploring its pharmacological properties, potential therapeutic uses, or toxicity.

  Industry: Assessing its suitability for materials science, catalysis, or other industrial applications.

Mechanism of Action

• Unfortunately, specific details regarding the mechanism of action for Benzo[b]thiophene-3-methanamine, α-ethyl- are not readily available.
• Further research would be needed to understand how it exerts its effects at the molecular level.

Comparison with Similar Compounds

• While direct comparisons are challenging without more data, we can highlight its uniqueness based on its specific structure.
• Similar compounds might include other benzo[b]thiophenes or aromatic amines with different substituents.